N-(2,3-dihydro-1H-inden-2-yl)-2-(2-fluorobenzyl)-1,3-benzoxazole-6-carboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-2-[(2-fluorophenyl)methyl]-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C24H19FN2O2/c25-20-8-4-3-7-17(20)14-23-27-21-10-9-18(13-22(21)29-23)24(28)26-19-11-15-5-1-2-6-16(15)12-19/h1-10,13,19H,11-12,14H2,(H,26,28)
• InChI Key: DBDQUKDEANZYQZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)NC(=O)C3=CC4=C(C=C3)N=C(O4)CC5=CC=CC=C5F
• Molecular Formula: C24H19FN2O2
• Molecular Weight: 386.4 g/mol

Description

N-(2,3-dihydro-1H-inden-2-yl)-2-(2-fluorobenzyl)-1,3-benzoxazole-6-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1H-inden-2-yl)-2-(2-fluorobenzyl)-1,3-benzoxazole-6-carboxamide is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and reduce the expression of certain proteins that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2,3-dihydro-1H-inden-2-yl)-2-(2-fluorobenzyl)-1,3-benzoxazole-6-carboxamide in lab experiments is its potency and selectivity against certain types of cancer cells. However, one of the limitations is that the compound may exhibit toxicity towards normal cells at high concentrations.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1H-inden-2-yl)-2-(2-fluorobenzyl)-1,3-benzoxazole-6-carboxamide. One of the major directions is the development of new derivatives of the compound that exhibit improved potency and selectivity against cancer cells. Another direction is the investigation of the compound's potential applications in other areas of scientific research, such as neurodegenerative diseases and infectious diseases. Additionally, further studies are needed to elucidate the mechanism of action of the compound and to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-2-yl)-2-(2-fluorobenzyl)-1,3-benzoxazole-6-carboxamide involves a series of chemical reactions. The starting materials include 2,3-dihydro-1H-inden-2-amine, 2-fluorobenzyl bromide, and 2-hydroxybenzaldehyde. These compounds are reacted in the presence of appropriate reagents and catalysts to yield the desired product. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-2-yl)-2-(2-fluorobenzyl)-1,3-benzoxazole-6-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of application is in the field of medicinal chemistry. The compound has been shown to exhibit potent activity against certain types of cancer cells and has the potential to be developed into a new anticancer drug.